Cas no 898746-87-7 (5-Bromo-2-methyl-3-nitrobenzonitrile)

5-Bromo-2-methyl-3-nitrobenzonitrile is a halogenated nitrile compound featuring a bromo substituent at the 5-position, a methyl group at the 2-position, and a nitro group at the 3-position of the benzonitrile scaffold. This structurally diverse intermediate is valuable in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple functional groups allows for selective modifications, enabling its use in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its high purity and stability make it suitable for research and industrial applications requiring precise functionalization of aromatic systems. The compound is typically handled under controlled conditions due to its reactivity.
5-Bromo-2-methyl-3-nitrobenzonitrile structure
898746-87-7 structure
Product Name:5-Bromo-2-methyl-3-nitrobenzonitrile
CAS No:898746-87-7
MF:C8H5BrN2O2
MW:241.041500806808
CID:1033018
PubChem ID:24728913
Update Time:2025-06-06

5-Bromo-2-methyl-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methyl-3-nitrobenzonitrile
    • DTXSID70646570
    • CS-0373259
    • SCHEMBL1343512
    • 898746-87-7
    • DB-368448
    • MDL: MFCD08458971
    • Inchi: 1S/C8H5BrN2O2/c1-5-6(4-10)2-7(9)3-8(5)11(12)13/h2-3H,1H3
    • InChI Key: HBONHUOGXRYXIG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(C)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 69.6Ų

5-Bromo-2-methyl-3-nitrobenzonitrile Pricemore >>

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